Cas no 2138233-84-6 (5-(2-methylhexan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid)
5-(2-methylhexan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(2-methylhexan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid
- 2138233-84-6
- EN300-786081
-
- Inchi: 1S/C10H17N3O2/c1-4-5-7(6(2)3)8-9(10(14)15)12-13-11-8/h6-7H,4-5H2,1-3H3,(H,14,15)(H,11,12,13)
- InChI Key: QOHDASVSHGOYFU-UHFFFAOYSA-N
- SMILES: OC(C1C(C(CCC)C(C)C)=NNN=1)=O
Computed Properties
- Exact Mass: 211.132076794g/mol
- Monoisotopic Mass: 211.132076794g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 78.9Ų
5-(2-methylhexan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-786081-1.0g |
5-(2-methylhexan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid |
2138233-84-6 | 95% | 1.0g |
$1872.0 | 2024-05-22 | |
| Enamine | EN300-786081-0.05g |
5-(2-methylhexan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid |
2138233-84-6 | 95% | 0.05g |
$1573.0 | 2024-05-22 | |
| Enamine | EN300-786081-0.1g |
5-(2-methylhexan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid |
2138233-84-6 | 95% | 0.1g |
$1648.0 | 2024-05-22 | |
| Enamine | EN300-786081-0.25g |
5-(2-methylhexan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid |
2138233-84-6 | 95% | 0.25g |
$1723.0 | 2024-05-22 | |
| Enamine | EN300-786081-0.5g |
5-(2-methylhexan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid |
2138233-84-6 | 95% | 0.5g |
$1797.0 | 2024-05-22 | |
| Enamine | EN300-786081-2.5g |
5-(2-methylhexan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid |
2138233-84-6 | 95% | 2.5g |
$3670.0 | 2024-05-22 | |
| Enamine | EN300-786081-5.0g |
5-(2-methylhexan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid |
2138233-84-6 | 95% | 5.0g |
$5429.0 | 2024-05-22 | |
| Enamine | EN300-786081-10.0g |
5-(2-methylhexan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid |
2138233-84-6 | 95% | 10.0g |
$8049.0 | 2024-05-22 |
5-(2-methylhexan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid Related Literature
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
Additional information on 5-(2-methylhexan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid
Introduction to 5-(2-methylhexan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2138233-84-6)
5-(2-methylhexan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid, identified by its CAS number 2138233-84-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a carboxylic acid functional group at the 4-position and an alkyl chain derived from 2-methylhexan-3-yl introduces unique chemical properties that make it a valuable intermediate in drug discovery and material science applications.
The structural features of 5-(2-methylhexan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid contribute to its potential utility in various chemical transformations. The triazole ring, characterized by its three-membered nitrogen-containing cycle, is renowned for its stability and reactivity, making it a preferred scaffold in medicinal chemistry. The carboxylic acid moiety further enhances its versatility by enabling esterification, amidation, and other functional group modifications, which are crucial for the synthesis of more complex molecules.
In recent years, there has been growing interest in the development of novel triazole derivatives due to their demonstrated efficacy in inhibiting various biological targets. For instance, studies have highlighted the potential of triazole-based compounds as kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. The specific substitution pattern in 5-(2-methylhexan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid may confer unique pharmacokinetic properties, such as improved solubility or metabolic stability, which are critical factors in drug design.
One of the most compelling aspects of this compound is its role as a building block in the synthesis of more intricate pharmacophores. Researchers have leveraged its structural motif to develop molecules with enhanced binding affinity and selectivity towards therapeutic targets. For example, modifications at the 2-methylhexan-3-yl side chain can fine-tune the compound's interactions with biological receptors, leading to improved drug-like properties. This flexibility underscores the importance of 5-(2-methylhexan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid as a key intermediate in medicinal chemistry pipelines.
The chemical synthesis of 5-(2-methylhexan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid involves multi-step reactions that typically begin with the formation of the triazole ring through cycloaddition or condensation reactions. Subsequent functionalization steps introduce the carboxylic acid group and the alkyl chain. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry techniques, have been employed to achieve high yields and purity levels. These advancements ensure that researchers can obtain sufficient quantities of the compound for both laboratory-scale investigations and industrial applications.
From a computational chemistry perspective, 5-(2-methylhexan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid has been subjected to molecular modeling studies to elucidate its interactions with biological targets. These studies have provided insights into how the compound's structure influences its binding affinity and selectivity. For instance, computational analyses have revealed that the spatial arrangement of the triazole ring and the carboxylic acid group is critical for optimal binding to protein receptors. Such findings guide experimental efforts by predicting which structural modifications may enhance therapeutic efficacy.
In clinical research settings, derivatives of 5-(2-methylhexan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid have been investigated for their potential therapeutic benefits. Preliminary studies suggest that certain analogs exhibit promising activity against diseases such as cancer and inflammatory disorders. The compound's ability to modulate key biological pathways makes it an attractive candidate for further development into novel therapeutics. As research progresses, additional derivatives may be synthesized to optimize pharmacological profiles and minimize potential side effects.
The industrial significance of 5-(2-methylhexan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid extends beyond academic research. Its synthesis and application in drug development represent a testament to the interdisciplinary nature of modern chemistry. By integrating knowledge from organic synthesis, medicinal chemistry, and computational biology, scientists can harness the full potential of this compound. Future advancements may include green chemistry approaches to improve synthetic efficiency and sustainability.
Overall,5-(2-methylhexan-3-yi)-1H-i ,z o i ,z o l e -4 -carb o x y l i c ac i d (CAS No . 213823 38 -84 -6) stands out as a versatile and promising compound with wide-ranging applications in pharmaceuticals and materials science . Its unique structural features , coupled with ongoing research efforts , position it as a cornerstone in the development of next-generation therapeutics . As scientific understanding continues to evolve , so too will the applications and implications of this remarkable molecule .
2138233-84-6 (5-(2-methylhexan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)